Cas no 702670-21-1 (1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid
• CAS No: 702670-21-1
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD03830326
• CID: 1056522
• PubChem ID: 3470698
• Update Time: 2025-05-22

1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid
• 1-[(dimethylamino)carbonyl]-3-Piperidinecarboxylic acid
• 1-[(Dimethylamino)carbonyl]piperidine-3-carboxylic acid
• 1-[(dimethylamino)carbonyl]-3-piperidinecarboxylic acid(SALTDATA: FREE)
• CS-0247743
• FT-0753053
• A866644
• AC6654
• 702670-21-1
• EN300-37321
• 1-(dimethylcarbamoyl)piperidine-3-carboxylicacid
• SY013243
• AKOS005172280
• EU-0029962
• Z381042700
• DTXSID70392787
• VS-01407
• SB44163
• AC-23501
• MFCD03830326
• ALBB-009547
• 3-piperidinecarboxylic acid, 1-[(dimethylamino)carbonyl]-
• STK501964
• BBL003717
• DB-074283

• MDL： MFCD03830326
• Inchi： 1S/C9H16N2O3/c1-10(2)9(14)11-5-3-4-7(6-11)8(12)13/h7H,3-6H2,1-2H3,(H,12,13)
• InChI Key： BKBIGCHIMUUAID-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(N(C)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 200.11600
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 123-125 °C
• Boiling Point: 378.0±35.0 °C at 760 mmHg
• Flash Point: 202.8±28.7 °C
• PSA: 60.85000
• LogP: 0.40250

1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid

Research Brief on 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid (CAS: 702670-21-1): Recent Advances and Applications

1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid (CAS: 702670-21-1) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid as a building block for the development of novel protease inhibitors. The study demonstrated that the compound's unique structural features, including its carbamoyl and carboxylic acid functional groups, enable it to interact with key amino acid residues in the active site of target enzymes. This interaction was found to enhance the inhibitory potency of the resulting compounds, making them promising candidates for the treatment of diseases such as cancer and viral infections.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of a new class of G protein-coupled receptor (GPCR) modulators. The researchers found that derivatives of 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid exhibited high selectivity and affinity for specific GPCR subtypes, suggesting their potential use in the treatment of neurological disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Recent computational studies have further elucidated the molecular interactions of 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid with biological targets. Molecular docking and dynamics simulations revealed that the compound's conformational flexibility allows it to adopt multiple binding modes, thereby enhancing its ability to modulate diverse biological pathways. These findings have opened new avenues for the rational design of derivatives with improved efficacy and reduced off-target effects.

In addition to its therapeutic applications, 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid has also been investigated for its role in chemical biology tools. A 2022 study in ACS Chemical Biology demonstrated its utility as a probe for studying enzyme mechanisms and protein-ligand interactions. The compound's ability to form stable covalent adducts with target proteins makes it a valuable tool for activity-based protein profiling and target identification.

Despite these promising developments, challenges remain in the optimization of 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid derivatives for clinical use. Issues such as solubility, toxicity, and synthetic scalability need to be addressed in future research. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing investigations in the chemical biology and pharmaceutical sciences.

In conclusion, 1-(Dimethylcarbamoyl)piperidine-3-carboxylic acid (CAS: 702670-21-1) continues to be a molecule of significant interest in the field of medicinal chemistry. Its applications in drug discovery, chemical biology, and therapeutic development underscore its potential as a key player in the advancement of biomedical research. Future studies will likely focus on refining its properties and expanding its utility in addressing unmet medical needs.